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Compound of Interest

Compound Name:
1-(3,4-Dimethoxyphenyl)hexan-1-

one

CAS No.: 52375-87-8

Cat. No.: B7858655

Get Quote

Executive Summary & Molecular Identity
1-(3,4-Dimethoxyphenyl)hexan-1-one is a lipophilic aromatic ketone often utilized as a

synthetic intermediate in the production of pharmaceutical alkaloids and designer cathinones

(e.g., Hexylone precursors). Its physicochemical behavior is dominated by the competition

between the polar dimethoxy-acetophenone core and the hydrophobic hexyl chain.
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Property Data / Prediction Implication

CAS Number

25856-88-2 (Generic generic

search) Note: Verify specific

batch CoA

Reference Standard Identity

Molecular Formula C₁₄H₂₀O₃ MW: 236.31 g/mol

Physical State
Viscous Oil or Low-Melting

Solid (MP ~25–35°C)

Requires temperature control

during handling.[1][2]

Calculated LogP 3.8 – 4.2
High lipophilicity; poor

aqueous solubility.[2]

pKa N/A (Non-ionizable in pH 1–14)
pH-independent solubility

profile.[2]

Solubility Profile
The molecule exhibits a "brick-and-mortar" solubility profile: the aromatic core provides limited

polarity, while the aliphatic tail drives high solubility in non-polar organic solvents.

Predicted Solubility Data
Data estimated based on fragment contribution methods and homologous series

(Acetoveratrone).[2]
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Solvent System Solubility Rating
Estimated Conc.
(mg/mL)

Application

Water (pH 7.4) Very Poor < 0.05 mg/mL
Biorelevant media

requires surfactant.[2]

Ethanol (96%) High > 100 mg/mL
Stock solution

preparation.[2]

DMSO Very High > 200 mg/mL
Cryopreservation / In

vitro assays.[2]

Ethyl Acetate High > 150 mg/mL
Extraction /

Purification.[2]

Corn Oil / IPM Moderate 20 – 50 mg/mL
Lipid-based

formulations (LBF).[2]

Solubility Screening Protocol (Self-Validating)
Do not rely on visual inspection alone.[2] Use the Saturation Shake-Flask Method coupled with

HPLC-UV quantification.

Preparation: Add excess solid/oil to 2 mL of solvent in a borosilicate glass vial.

Equilibration: Agitate at 25°C for 24 hours (use a rotary mixer).

Separation: Centrifuge at 10,000 rpm for 10 mins or filter through a 0.22 µm PTFE filter

(avoid Nylon due to drug adsorption).

Quantification: Dilute the filtrate with Mobile Phase (ACN:Water 50:50) and inject into HPLC.

Detection: UV at 230 nm (Benzoyl absorption) and 280 nm (Methoxy absorption).[2]

Solubility Decision Workflow
The following diagram outlines the logical flow for selecting a solvent system based on the

intended application.
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Figure 1: Solvent selection logic based on experimental requirements.[2] High lipophilicity

necessitates lipid or co-solvent strategies for biological applications.[2]

Stability Assessment
Aromatic ketones are generally robust, but the electron-rich dimethoxy ring and the alkyl chain

introduce specific vulnerabilities.

Degradation Mechanisms[2]
Photolytic Cleavage (Norrish Type II): The hexanoyl chain allows for intramolecular gamma-

hydrogen abstraction upon UV exposure, leading to chain cleavage (elimination of alkene)

and formation of acetoveratrone.[2]

Oxidation:
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Benzylic Oxidation:[2] Unlikely due to the ketone group.[2]

Alpha-Oxidation: The alpha-methylene group (next to the carbonyl) is susceptible to

radical autoxidation, forming alpha-diketones or peroxides.

Hydrolysis: The molecule is stable to hydrolysis over the pH 1–10 range.[2] It lacks ester or

amide bonds.[2]

Forced Degradation Protocol (Stress Testing)
Perform these tests to validate analytical methods and determine storage conditions.

Stress Condition Protocol Expected Outcome Mechanism

Acid / Base
0.1N HCl & 0.1N

NaOH, 60°C, 24h
< 2% Degradation

Stable (No

hydrolyzable groups).

Oxidation 3% H₂O₂, RT, 4h 5–10% Degradation

N-oxide formation (if

amine impurities) or

Alpha-oxidation.

Photolysis
1.2M Lux hours (ICH

Q1B)
High Risk (>10% Deg)

Norrish Type I/II

cleavage; yellowing.

[2]

Thermal
60°C, dry state, 7

days
< 1% Degradation Thermally stable.[2]

Degradation Pathway Visualization

1-(3,4-Dimethoxyphenyl)hexan-1-one
(Parent)

UV Light (hv)
Norrish Type II

Peroxide / Radical

Acetoveratrone
(Major Photoproduct)

1-Butene
(Volatile)

Alpha-Diketone Derivative
(Minor)
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Figure 2: Primary degradation pathways.[2] Photostability is the critical quality attribute (CQA)

for this molecule.

Handling and Storage Recommendations
Based on the stability profile, the following storage protocols are mandatory to maintain >99%

purity.

Container: Amber borosilicate glass vials (Class 1) to prevent UV-induced Norrish cleavage.

Headspace: Flush with Argon or Nitrogen.[2] The electron-rich ring is sensitive to long-term

aerobic oxidation.

Temperature: Store at 2–8°C. While thermally stable, lower temperatures reduce the rate of

autoxidation of the alkyl chain.[2]

In Solution: Do not store in DMSO for >24 hours at room temperature (DMSO can act as a

mild oxidant).[2] Use fresh preparations or store aliquots at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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